Cas no 7405-19-8 ( )
structure
Product Name:
CAS No:7405-19-8
MF:C8H14ClNO2
MW:191.655261516571
CID:979018
PubChem ID:24201086
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-acetyl-1-methylpiperidin-4-one,hydrochloride
- DTXSID10639648
- 3-Acetyl-1-methylpiperidin-4-one--hydrogen chloride (1/1)
- NSC403233
- NSC-403233
- 7405-19-8
-
-
- Inchi: 1S/C8H13NO2.ClH/c1-6(10)7-5-9(2)4-3-8(7)11;/h7H,3-5H2,1-2H3;1H
- InChI Key: UGFYJKFFDPFATR-UHFFFAOYSA-N
- SMILES: Cl.O=C1CCN(C)CC1C(C)=O
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 191.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- Density: 1.068
- Boiling Point: 263.8°C at 760 mmHg
- Flash Point: 112.7°C
- Refractive Index: 1.471
- PSA: 37.38
- LogP: 0.83610
Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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